![molecular formula C18H20N4O3 B1231430 6-Amino-4-(2-ethoxy-4-hydroxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B1231430.png)
6-Amino-4-(2-ethoxy-4-hydroxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-amino-4-(2-ethoxy-4-hydroxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is an aromatic ether and a pyranopyrazole.
Scientific Research Applications
Corrosion Inhibition
Yadav et al. (2016) investigated pyranopyrazole derivatives, closely related to the compound , for their role in inhibiting corrosion of mild steel in HCl solution. They found that these derivatives significantly increased corrosion inhibition efficiency with increased concentration. Electrochemical and gravimetric techniques, along with Density Functional Theory (DFT) studies, were employed for this research (Yadav, Gope, Kumari, & Yadav, 2016).
Synthesis and Catalysis
Nikalje et al. (2016) described the synthesis of pyranopyrazole derivatives as potent anticancer agents. They emphasized the advantages of ionic liquids in synthesis, citing their eco-friendliness and reusability. This study highlights the significance of pyranopyrazole derivatives in medicinal chemistry (Nikalje, Seijas Vazquez, Vázquez-Tato, & Nimbalkar, 2016).
Antimicrobial Properties
El-ziaty et al. (2016) synthesized novel pyrazolopyranopyrimidinones and pyrazolopyranooxazinones starting from a pyranopyrazole derivative. These compounds showed potent antimicrobial activity, underlining the pharmaceutical importance of these derivatives (El-ziaty, Bassioni, Hassan, Derbala, & Abdel-Aziz, 2016).
Green Synthesis and Environmental Applications
Sun et al. (2019) researched the anti-cancer activity of a pyranopyrazole derivative, AMDPC, highlighting its potential as a therapeutic agent for cancer treatment. They encapsulated the compound in block copolymers for better physiochemical and release profiles, demonstrating its effectiveness in a P53-independent pathway (Sun, Zhang, Gao, Que, Zhou, Zhu, & Cai, 2019).
Anticancer Potential
Rodinovskaya et al. (2003) used substituted pyrazoles, including a derivative similar to our compound, to synthesize novel pyranopyrazoles. They established the molecular and crystal structure of these compounds, which were used in the development of potential anticancer drugs (Rodinovskaya, Gromova, Shestopalov, Nesterov, & Aksenov, 2003).
Multifunctional Additives in Medium Lubricating Oils
Salih and Al-Messri (2022) synthesized Schiff base derivatives from a pyranopyrazole derivative for use as multifunctional additives in medium lubricating oils. They were evaluated for their anti-rust, antioxidant, and copper corrosion inhibiting properties, showing potential industrial applications (Salih & Al-Messri, 2022).
properties
Molecular Formula |
C18H20N4O3 |
---|---|
Molecular Weight |
340.4 g/mol |
IUPAC Name |
6-amino-4-(2-ethoxy-4-hydroxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C18H20N4O3/c1-3-5-13-16-15(11-7-6-10(23)8-14(11)24-4-2)12(9-19)17(20)25-18(16)22-21-13/h6-8,15,23H,3-5,20H2,1-2H3,(H,21,22) |
InChI Key |
MVBPOVMTXWFKKY-UHFFFAOYSA-N |
SMILES |
CCCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=C(C=C(C=C3)O)OCC |
Canonical SMILES |
CCCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=C(C=C(C=C3)O)OCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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